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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-methoxypyridine

CAS No.: 66080-44-2

Cat. No.: B1508052

Get Quote

Executive Summary & Compound Identity
4-(Benzyloxy)-2-methoxypyridine (CAS: 66080-44-2) is a lipophilic heterocyclic ether

commonly employed as a building block in medicinal chemistry, particularly in the synthesis of

kinase inhibitors and antivirals.[1] Its solubility behavior is governed by the competition

between the lipophilic benzyl/methoxy substituents and the weakly basic pyridine nitrogen.

This guide provides a theoretical solubility matrix and validated protocols for experimental

determination, as specific solubility values (mg/mL) are rarely reported in open literature for this

intermediate.
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Property Detail

CAS Number 66080-44-2

IUPAC Name 4-(Benzyloxy)-2-methoxypyridine

Molecular Formula C₁₃H₁₃NO₂

Molecular Weight 215.25 g/mol

Predicted LogP ~2.8 – 3.2 (Lipophilic)

Predicted pKa ~4.5 – 5.0 (Weak Base)

Physical State
Low-melting solid or viscous oil (dependent on

purity)

Physicochemical Profile & Theoretical Solubility
Understanding the structural drivers of solubility is critical for solvent selection during reaction

optimization and purification.

Structural Drivers
Lipophilicity (Dominant): The benzyl ether at C4 and methyl ether at C2 significantly increase

the non-polar surface area. This renders the molecule highly soluble in chlorinated and polar

aprotic solvents.

Basicity (Modulating):

The pyridine nitrogen is the sole hydrogen bond acceptor (HBA).

Electronic Effect: The C4-benzyloxy group is an electron donor (resonance), increasing

electron density at the nitrogen. However, the C2-methoxy group exerts a competing

inductive withdrawal effect. The net result is a weak base (estimated pKa ~4.5), meaning it

will protonate and solubilize in strong aqueous acids (pH < 2) but remain neutral and

insoluble in water at pH 7.
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Based on "Like Dissolves Like" principles and structural analogs.

Solvent Class Solubility Prediction Operational Context

Chlorinated (DCM, Chloroform) High (>100 mg/mL)
Preferred for extraction and

reaction solvent.

Polar Aprotic (DMSO, DMF) High (>100 mg/mL)
Ideal for nucleophilic

substitution reactions (SNAr).

Ethers (THF, Dioxane) High
Excellent for lithiation or

coupling reactions.

Esters (Ethyl Acetate) Moderate to High
Good for crystallization (often

mixed with hexanes).

Alcohols (Methanol, Ethanol) Moderate
Temperature-dependent; good

for recrystallization.

Hydrocarbons (Hexanes,

Heptane)
Low

Used as an antisolvent to

precipitate the compound.

Water (pH 7) Negligible (<0.1 mg/mL) The compound is hydrophobic.

Aqueous Acid (0.1 M HCl) Moderate Soluble as the pyridinium salt.

Experimental Protocols: Solubility Determination
Since exact literature values vary by batch purity, use these self-validating protocols to

determine the precise solubility for your specific lot.

Protocol A: Rapid Visual Solubility Screen (Qualitative)
Objective: Quickly categorize solvents as Good, Borderline, or Poor.

Weigh 10 mg of 4-(Benzyloxy)-2-methoxypyridine into a clear 4 mL glass vial.

Add 100 µL of the test solvent (Target: 100 mg/mL).

Vortex for 30 seconds.
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Clear Solution? → High Solubility.

Particulates? → Proceed to Step 4.

Add solvent in 100 µL increments, vortexing after each, until total volume is 1 mL (Target: 10

mg/mL).

Clear Solution? → Moderate Solubility.

Still Particulates? → Low Solubility.

Protocol B: Saturation Shake-Flask Method
(Quantitative)
Objective: Determine exact thermodynamic solubility (e.g., for formulation or crystallization).

Preparation: Add excess solid (~50 mg) to 2 mL of solvent in a chemically resistant vial.

Equilibration: Agitate at constant temperature (25°C) for 24 hours.

Separation: Filter the suspension through a 0.45 µm PTFE syringe filter (pre-saturated).

Analysis: Dilute the filtrate 100-fold with Acetonitrile and analyze via HPLC-UV (254 nm).

Quantify against a standard curve.

Visualization: Solubility Screening Decision Tree
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Caption: Logic flow for rapid visual determination of solvent compatibility.

Purification Strategy: Acid-Base Extraction
The basicity of the pyridine ring allows for a "pH-Switch" purification strategy, separating the

target from non-basic impurities (e.g., benzyl alcohol, phenols).

Theory:

pH < 2: Pyridine protonates (Py-H⁺) → Water Soluble.
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pH > 8: Pyridine deprotonates (Py) → Organic Soluble (DCM/EtOAc).

Visualization: Purification Workflow
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Caption: Acid-base extraction workflow to isolate 4-(benzyloxy)-2-methoxypyridine from non-

basic byproducts.
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Handling Precautions
Stability: Benzyl ethers can be cleaved by strong acids (e.g., HBr, BBr₃) or hydrogenolysis

(H₂/Pd). Avoid these conditions unless deprotection is intended.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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